Cas no 5345-57-3 (6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester)

6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester structure
5345-57-3 structure
Product Name:6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester
CAS No:5345-57-3
MF:C13H13NO3
MW:231.247223615646
CID:1585977
PubChem ID:219907
Update Time:2025-04-21

6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-4-quinolinecarboxylic Acid, Ethyl Ester
    • 6-Methoxy-chinolin-4-carbonsaeure-aethylester
    • 4,5-DIAZASPIRO[2.4]HEPT-5-ENE-6-CARBOXYLIC ACID, METHYL ESTER
    • CTK4E1527
    • KB-187991
    • AG-E-42148
    • 3-methoxycarbonylspiro[2-pyrazoline-5,1'-cyclopropane]
    • ethyl (6-methoxy-quinoline)-4-carboxylate
    • Chininsaeure-ethylester
    • 6-methoxyquinoline-4-carboxylic acid ethyl ester
    • AGN-PC-00OUT6
    • 6-methoxycarbonyl-4,5-diazaspiro[2.4]hept-5-ene
    • 4,5-Diazaspiro[2.4]hept-5-ene-6-carboxylicacid,methylester(9CI)
    • 4-ethoxycarbonyl-6-methoxyquinoline
    • 6-methoxy-quinoline-4-carboxylic acid ethyl ester
    • ethyl (6-methoxyquinoline)-4-carboxylate
    • NSC1709
    • BDBM561865
    • Ethyl 6-methoxy-4-quinolinecarboxylate #
    • NSC33787
    • SCHEMBL2544566
    • NSC-33787
    • Oprea1_537958
    • SR-01000473565-1
    • NSC-1709
    • ethyl6-methoxyquinoline-4-carboxylate
    • DTXSID70968128
    • ethyl 6-methoxyquinoline-4-carboxylate
    • Quinoline-4-carboxylic acid, 6-methoxy-, ethyl ester
    • 5345-57-3
    • US11390631, Example 408
    • SR-01000473565
    • Inchi: 1S/C13H13NO3/c1-3-17-13(15)10-6-7-14-12-5-4-9(16-2)8-11(10)12/h4-8H,3H2,1-2H3
    • InChI Key: AMTCPYGXTNRQQZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CN=C2C=CC(=CC=12)OC)=O

Computed Properties

  • Exact Mass: 231.08959
  • Monoisotopic Mass: 231.089543
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.4
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.184
  • Boiling Point: 356.6°C at 760 mmHg
  • Flash Point: 169.5°C
  • Refractive Index: 1.583
  • PSA: 48.42
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